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Compound of Interest

Compound Name: Epilactose

Cat. No.: B1140007

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the safe disposal of
epilactose, a disaccharide utilized in various research applications. Adherence to these
guidelines will help mitigate risks and prevent environmental contamination.

Epilactose is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, it is imperative that this compound is not disposed of down the drain or in
regular trash without proper treatment. The primary disposal method for epilactose is to send it
to an approved waste disposal plant.[1]

Hazard and Precautionary Information

The following table summarizes the key hazard and precautionary statements for epilactose
as per the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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GHS Classification Code Statement
Acute Toxicity, Oral H302 Harmful if swallowed.
Acute Aquatic Toxicity H400 Very toxic to aquatic life.
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 ]
long lasting effects.
Precautionary Statements Code Statement
) Wash skin thoroughly after
Prevention P264 )
handling.
) Do not eat, drink or smoke
Prevention P270 . .
when using this product.
) Avoid release to the
Prevention P273 )
environment.
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 o
doctor/physician if you feel
unwell.
Response P330 Rinse mouth.
Response P391 Collect spillage.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Step-by-Step Disposal Protocol for Epilactose

This protocol outlines the standard procedure for the disposal of epilactose from a laboratory
setting.

1. Personal Protective Equipment (PPE):

» Before handling epilactose waste, ensure you are wearing appropriate PPE, including
safety goggles with side-shields, protective gloves, and a lab coat.[1] In cases of dust or
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aerosol formation, a suitable respirator should be used.[1]

. Waste Segregation:

Designate a specific, clearly labeled waste container for epilactose and materials
contaminated with it.

Do not mix epilactose waste with other chemical waste streams unless permitted by your
institution's waste management guidelines.

. Small Spills and Residues:

In the event of a small spill, prevent further leakage or spillage.[1]

Absorb solutions with an inert, finely-powdered liquid-binding material such as diatomite or
universal binders.[1]

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials, including the absorbent, into the designated epilactose
waste container.[1]

. Containerizing Waste:

For solid epilactose waste, ensure it is in a sealed container to prevent dust formation.

For solutions containing epilactose, use a leak-proof container.

All containers must be clearly labeled as "Epilactose Waste" and include any other
information required by your institution's environmental health and safety (EHS) office.

. Storage Pending Disposal:

Store the sealed waste container in a cool, well-ventilated area, away from incompatible
materials such as strong acids/alkalis and strong oxidizing/reducing agents.[1]

. Final Disposal:
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Arrange for the collection of the epilactose waste by a licensed hazardous waste disposal
company.

The contents and the container must be disposed of at an approved waste disposal plant.[1]

7. Documentation:

Maintain a record of the amount of epilactose waste generated and disposed of, in
accordance with your institution's policies and local regulations.

Below is a workflow diagram illustrating the decision-making and procedural steps for the
proper disposal of epilactose.
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Caption: Workflow for the proper disposal of epilactose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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